Cas no 88625-23-4 (5-chloropyrazine-2-carbonyl chloride)

5-Chloropyrazine-2-carbonyl chloride is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. Its reactive carbonyl chloride group enables efficient acylation reactions, while the chloropyrazine moiety offers opportunities for further functionalization via nucleophilic aromatic substitution or cross-coupling. This compound is particularly valuable in medicinal chemistry for constructing pyrazine-based scaffolds, which are prevalent in bioactive molecules. The electron-withdrawing chlorine substituent enhances reactivity, facilitating selective transformations. High purity grades are available to ensure consistent performance in sensitive applications. Proper handling under inert conditions is recommended due to its moisture sensitivity. The compound's stability and well-characterized reactivity make it a reliable intermediate for research and industrial-scale synthesis.

5-chloropyrazine-2-carbonyl chloride structure

88625-23-4 structure

Product Name:5-chloropyrazine-2-carbonyl chloride

CAS No:88625-23-4

MF:C₅H₂Cl₂N₂O

MW:176.988178730011

MDL:MFCD00190600

CID:709910

PubChem ID:15215743

Update Time:2025-06-06

5-chloropyrazine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Pyrazinecarbonylchloride, 5-chloro-
- 2-chloropyrazine-5-carbonyl chloride
- 5-Chloropyrazine-2-carbonyl chloride
- NULL
- EN300-131599
- 5-Chloro-2-pyrazinecarbonyl chloride
- 5-chloropyrazine-2-carboxylic chloride
- CFEMQJVHMRAYNZ-UHFFFAOYSA-N
- MFCD00190600
- AKOS000276651
- 5-chloropyrazine-2-carbonylchloride
- SCHEMBL107129
- 5-chloro-pyrazine-2-carbonyl chloride
- 88625-23-4
- DTXSID40570136
- 5-chloropyrazine-2-carbonyl chloride
- MDL： MFCD00190600
- Inchi： 1S/C5H2Cl2N2O/c6-4-2-8-3(1-9-4)5(7)10/h1-2H
- InChI Key： CFEMQJVHMRAYNZ-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=O)Cl)C=N1

Computed Properties

Exact Mass: 175.9544181g/mol
Monoisotopic Mass: 175.9544181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 42.8Å²

5-chloropyrazine-2-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB540576-1 g	5-Chloropyrazine-2-carbonyl chloride, 90%; .	88625-23-4	90%	1g	€353.50	2023-07-11
TRC	B405885-25mg	5-chloropyrazine-2-carbonyl chloride	88625-23-4		25mg	$ 50.00	2022-06-07
TRC	B405885-50mg	5-chloropyrazine-2-carbonyl chloride	88625-23-4		50mg	$ 70.00	2022-06-07
TRC	B405885-250mg	5-chloropyrazine-2-carbonyl chloride	88625-23-4		250mg	$ 230.00	2022-06-07
Chemenu	CM334839-1g	5-Chloropyrazine-2-carbonyl chloride	88625-23-4	95%+	1g	$196	2021-08-18
Chemenu	CM334839-1g	5-Chloropyrazine-2-carbonyl chloride	88625-23-4	95%+	1g	$183	2023-01-18
Chemenu	CM334839-5g	5-Chloropyrazine-2-carbonyl chloride	88625-23-4	95%+	5g	$560	2023-01-18
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